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Compound of Interest

Compound Name: 3,4,5-Trimethoxybenzylamine

Cat. No.: B102388 Get Quote

An In-depth Technical Guide to 3,4,5-
Trimethoxybenzylamine
This technical guide provides a comprehensive overview of the chemical and physical

properties of 3,4,5-Trimethoxybenzylamine, tailored for researchers, scientists, and

professionals in drug development.

Core Compound Properties
3,4,5-Trimethoxybenzylamine is a substituted benzylamine that serves as a valuable

intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical

industries. Its structure is characterized by a benzylamine core with three methoxy groups

substituted at the 3, 4, and 5 positions of the benzene ring.

Structural Formula and Molecular Representation:

The chemical structure of 3,4,5-Trimethoxybenzylamine is depicted below:

Molecular Formula: C₁₀H₁₅NO₃[1][2][3][4]

IUPAC Name: (3,4,5-trimethoxyphenyl)methanamine[1][2][3]

SMILES: COC1=CC(=CC(=C1OC)OC)CN[1][2][3]
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InChI Key: YUPUSBMJCFBHAP-UHFFFAOYSA-N[1][2][3]

Physicochemical Data
The quantitative properties of 3,4,5-Trimethoxybenzylamine are summarized in the table

below for easy reference and comparison.

Property Value Reference

Molecular Weight 197.23 g/mol [4]

Appearance Colorless to pale yellow liquid [4]

Density 1.155 g/mL at 25 °C [4][5]

Boiling Point 120-122 °C at 0.05 mmHg [2][4]

Refractive Index 1.548 at 20 °C [4][5]

Flash Point >110 °C (>230 °F) [2]

CAS Number 18638-99-8 [1][2][3][4][5]

Applications in Synthesis
3,4,5-Trimethoxybenzylamine is a key building block in the synthesis of more complex

molecules. A notable application is its use in the synthesis of benzyl 3-deoxy-3-(3,4,5-

trimethoxybenzylamino)-β-L-xylopyranoside.[2] It is also utilized in the agrochemical,

pharmaceutical, and dyestuff fields as an important organic intermediate.[2]
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Synthetic Utility of 3,4,5-Trimethoxybenzylamine
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Caption: Synthetic role of 3,4,5-Trimethoxybenzylamine.

Experimental Protocols
Detailed experimental protocols for specific reactions involving 3,4,5-Trimethoxybenzylamine
are highly dependent on the target molecule. However, a general synthetic procedure for its

use as a nucleophile in a reductive amination reaction is outlined below. This is a

representative protocol and may require optimization for specific substrates.

Representative Protocol: Reductive Amination

Reaction Setup: To a solution of an aldehyde or ketone (1.0 equivalent) in a suitable solvent

(e.g., methanol, dichloromethane, or 1,2-dichloroethane) is added 3,4,5-
Trimethoxybenzylamine (1.0-1.2 equivalents).

Imine Formation: The reaction mixture is stirred at room temperature for 1-2 hours to

facilitate the formation of the corresponding imine. The progress of the reaction can be

monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry

(GC-MS).

Reduction: Upon completion of imine formation, a reducing agent such as sodium

borohydride (NaBH₄) or sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5-2.0 equivalents) is
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added portion-wise at 0 °C.

Reaction Progression: The reaction is allowed to warm to room temperature and stirred for

an additional 2-12 hours until the reaction is complete as indicated by TLC or GC-MS.

Workup: The reaction is quenched by the slow addition of water or a saturated aqueous

solution of ammonium chloride (NH₄Cl). The aqueous layer is extracted with an organic

solvent (e.g., ethyl acetate, dichloromethane).

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The crude

product is then purified by column chromatography on silica gel to afford the desired

secondary amine.
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Experimental Workflow: Reductive Amination

1. Mix Aldehyde/Ketone and
3,4,5-Trimethoxybenzylamine

2. Stir for Imine Formation
(Monitor by TLC/GC-MS)

3. Add Reducing Agent
(e.g., NaBH4) at 0 °C

4. Stir to Complete Reduction
(Monitor by TLC/GC-MS)

5. Quench Reaction and
Perform Aqueous Workup

6. Purify by Column Chromatography
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Caption: General workflow for reductive amination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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